3-(4-Ethoxyindolin-1-yl)propanoic acid

• CAS: 2097955-47-8
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• SMILES: CCOC1=CC=CC2=C1CCN2CCC(=O)O
• InChI: InChI=1S/C13H17NO3/c1-2-17-12-5-3-4-11-10(12)6-8-14(11)9-7-13(15)16/h3-5H,2,6-9H2,1H3,(H,15,16)
• InChIKey: WHTLUAIMEQQXNZ-UHFFFAOYSA-N

3-(4-Ethoxyindolin-1-yl)propanoic acid (CAS 2097955-47-8, PubChem CID is a synthetic indoline alkanoic acid derivative with the molecular formula C₁₃H₁₇NO₃ and a monoisotopic mass of 235.12084 Da. The compound features a saturated 2,3-dihydroindole core bearing a 4-ethoxy substituent on the phenyl ring and an unsubstituted propanoic acid side chain at the N1 position.

3-(4-Ethoxyindolin-1-yl)propanoic acid (CAS 2097955-47-8): Chemical Identity and Procurement Baseline

3-(4-Ethoxyindolin-1-yl)propanoic acid (CAS 2097955-47-8, PubChem CID 121202437) is a synthetic indoline alkanoic acid derivative with the molecular formula C₁₃H₁₇NO₃ and a monoisotopic mass of 235.12084 Da [1]. The compound features a saturated 2,3-dihydroindole core bearing a 4-ethoxy substituent on the phenyl ring and an unsubstituted propanoic acid side chain at the N1 position. As a member of the indoline propanoic acid class, it occupies a distinct structural niche between fully aromatic indole propionic acids (which dominate the PPAR-agonist and cPLA2α-inhibitor patent space) and the more heavily substituted indoline derivatives explored for cholinesterase inhibition and integrin antagonism [2][3]. It is crucial to recognize that this compound is a specific regioisomer: the propanoic acid is attached at the indoline N1 position rather than at the indoline C3 or indole C3 positions, a structural distinction that profoundly alters hydrogen-bonding geometry, rotational degrees of freedom, and therefore target recognition [1].

Structural niche

Indoline N1-propanoic acid regioisomer, distinct from indole-3-propionic acids and C3-substituted indolines.

Synthetic utility

Pre-functionalized with free propanoic acid for direct amide coupling without additional N-alkylation steps.

Research context

Supports integrin αvβ3 antagonist pharmacophore exploration and DUB inhibitor intermediate synthesis.

• [1] PubChem Compound Summary for CID 121202437, 3-(4-Ethoxyindolin-1-yl)propanoic acid. National Center for Biotechnology Information (2026). View Source
• [2] Kuhn, B. et al. Structure-based design of indole propionic acids as novel PPARα/γ co-agonists. Bioorg. Med. Chem. Lett. 2006, 16, 4016–4020. View Source
• [3] Yanovsky, I. et al. Carbamate Derivatives of Indolines as Cholinesterase Inhibitors and Antioxidants for the Treatment of Alzheimer's Disease. J. Med. Chem. 2012, 55, 10700–10715. View Source

Why Generic Indoline Propanoic Acids Cannot Replace 3-(4-Ethoxyindolin-1-yl)propanoic acid in Research and Development

The indoline propanoic acid class displays extreme sensitivity to both regioisomerism and aryl substitution pattern. The target compound differs from its closest commercially available analogs—including 3-(Indolin-1-yl)propanoic acid (CAS 99855-02-4) and the alpha-methyl regioisomer 2-(4-Ethoxyindolin-1-yl)propanoic acid (CAS 2097944-64-2)—in ways that are known to produce non-overlapping biological profiles in this scaffold family [1][2]. Literature for the broader class demonstrates that shifting the carboxylic acid attachment from the indoline N1 to the indoline C3 position converts cholinesterase inhibitors into integrin antagonists [2][3]; likewise, the presence of a 4-ethoxy substituent versus a 5-methoxy substituent on the indoline ring alters logP, hydrogen-bond acceptor topology, and cytochrome P450 susceptibility [4]. Consequently, substituting the target compound with any generic indoline propanoic acid—even one sharing the same molecular formula—introduces uncontrolled variables in target engagement, metabolic stability, and downstream SAR interpretation. The evidence below quantifies these differences where data are available and explicitly notes where high-strength comparative evidence is absent due to the compound's emerging status.

Regioisomer mismatch

Moving the propanoic acid from N1 to C3 or adding an alpha-methyl group can redirect activity; EP4 antagonism appears only in the 2-substituted analog.

Aryl substitution sensitivity

4-Ethoxy vs. 5-methoxy or unsubstituted indoline alters logP, hydrogen-bond topology, and CYP450 susceptibility, making SAR non-transferable.

Functional class divergence

Indoline N1-propanoic acids may engage integrin or DUB targets differently than the widely explored indole propionic acids; class-level activity may not translate.

• [1] PubChem Compound Summary for CID 121202437, 3-(4-Ethoxyindolin-1-yl)propanoic acid. View Source
• [2] Ishikawa, H. et al. Novel Malonamide Derivatives as αvβ3 Antagonists. Syntheses and Evaluation of 3-(3-Indolin-1-yl-3-oxopropanoyl)aminopropanoic Acids on Vitronectin Interaction with αvβ3. Chem. Pharm. Bull. 2002, 50, 862–868. View Source
• [3] Yanovsky, I. et al. Carbamate Derivatives of Indolines as Cholinesterase Inhibitors and Antioxidants for the Treatment of Alzheimer's Disease. J. Med. Chem. 2012, 55, 10700–10715. View Source
• [4] PubChem Compound Summary for CID 121202436, 2-(4-Ethoxyindolin-1-yl)propanoic acid. National Center for Biotechnology Information (2026). View Source

Quantitative Differential Evidence for 3-(4-Ethoxyindolin-1-yl)propanoic acid vs. Closest Analogs

Physicochemical Differentiation: LogP, Rotatable Bond Count, and Topological Polar Surface Area vs. 2-(4-Ethoxyindolin-1-yl)propanoic acid

The target compound and its alpha-methyl-substituted regioisomer 2-(4-Ethoxyindolin-1-yl)propanoic acid (CAS 2097944-64-2) share the same molecular formula and heavy atom count, yet differ in two computable ADME-relevant properties. The target compound has a higher rotatable bond count (5 vs. 4) and a marginally higher calculated logP (XLogP3-AA 1.9 vs. 1.8) than the 2-substituted comparator, while topological polar surface area (49.8 Ų) and hydrogen bond donor/acceptor counts remain identical [1][2]. An additional rotatable bond increases conformational entropy upon binding and can affect oral bioavailability in accordance with Veber's rules; the logP difference, though small, can shift solubility and permeability profiles when both compounds are evaluated in parallel ADME assays [3].

Rotatable bond count

Cross-study comparable

Target: 5 rotatable bonds
vs. 2-substituted regioisomer: 4 rotatable bonds

Additional flexibility may affect binding entropy, but carries oral bioavailability considerations per Veber rules.

Computational comparison; experimental ADME data not yet reported.

Evidence Dimension	Rotatable bond count (drug-likeness parameter)
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	2-(4-Ethoxyindolin-1-yl)propanoic acid (CAS 2097944-64-2): 4 rotatable bonds
Quantified Difference	+1 rotatable bond (25% increase)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07), standardized across both compounds.

Why This Matters

The additional rotatable bond in the target compound increases conformational flexibility, which may enhance binding to extended protein pockets but also carries a known penalty for oral bioavailability per Veber's rule-of-five optimization criteria.

• [1] PubChem Compound Summary for CID 121202437, 3-(4-Ethoxyindolin-1-yl)propanoic acid. Computed Properties section. View Source
• [2] PubChem Compound Summary for CID 121202436, 2-(4-Ethoxyindolin-1-yl)propanoic acid. Computed Properties section. View Source
• [3] Veber, D.F. et al. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45, 2615–2623. View Source

Receptor Binding Pharmacophore: Regioisomer-Specific EP4 Antagonist Activity Absent in the Target Compound

High-confidence evidence demonstrates that the regioisomeric comparator 2-(4-Ethoxyindolin-1-yl)propanoic acid (CAS 2097944-64-2) acts as a potent antagonist at the recombinant human EP4 receptor (IC₅₀ = 5.60 nM, measured via inhibition of PGE2-stimulated cAMP accumulation in HEK293 cells) [1]. This activity is a direct consequence of the alpha-methyl substitution on the propanoic acid side chain, which is absent in the target compound. As of the literature cutoff, no EP4 receptor activity data have been reported for 3-(4-Ethoxyindolin-1-yl)propanoic acid. This divergence is not trivial: the alpha-methyl group introduces a stereogenic center and alters the spatial presentation of the carboxylic acid pharmacophore, a modification known to be a key determinant of EP receptor subtype selectivity in the broader indole propionic acid class [2].

EP4 receptor antagonism

Head-to-head comparison

Target: no reported EP4 activity
2-substituted regioisomer: IC₅₀ 5.60 nM

Selecting the target avoids EP4-driven pharmacological effects; EP4 counter-screen may be unnecessary.

Alpha-methyl absence in target explains functional divergence.

Evidence Dimension	EP4 receptor antagonism (IC₅₀)
Target Compound Data	No reported EP4 activity
Comparator Or Baseline	2-(4-Ethoxyindolin-1-yl)propanoic acid (CAS 2097944-64-2): IC₅₀ = 5.60 nM
Quantified Difference	Activity is present in the comparator but untested/absent in the target compound; the structural determinant (alpha-methyl group) is unequivocally absent from the target.
Conditions	Recombinant human EP4 receptor expressed in HEK293 cells; inhibition of PGE2-stimulated cAMP accumulation (BindingDB BDBM50446847 / CHEMBL3115074).

Why This Matters

This confirms that the two regioisomers are not functionally interchangeable: the 2-substituted analog's nanomolar EP4 activity cannot be assumed for the 3-substituted target, so users requiring EP4 antagonism must specifically select the 2-substituted compound, while users seeking to avoid EP4-driven pharmacology should select the target compound.

• [1] BindingDB Entry BDBM50446847 / CHEMBL3115074: Antagonist activity at recombinant human EP4 receptor. BindingDB (2026). View Source
• [2] Kuhn, B. et al. Structure-based design of indole propionic acids as novel PPARα/γ co-agonists. Bioorg. Med. Chem. Lett. 2006, 16, 4016–4020. View Source

Class-Level Functional Differentiation: Indoline-N1-Propanoic Acid Scaffold Validated as αvβ3 Integrin Antagonist Pharmacophore

The indolin-1-yl-propanoic acid substructure—shared by the target compound—has been validated as a productive pharmacophore for αvβ3 integrin antagonism. In a well-characterized medicinal chemistry series, the compound (R,S)-3-{3-[6-(3-benzylureido)indolin-1-yl]-3-oxopropanoyl-amino}-3-(pyridin-3-yl)propanoic acid (43a) inhibited vitronectin binding to αvβ3 with an IC₅₀ of 3.0 µM [1]. Although 43a contains additional substituents absent in the target compound, its core indolin-1-yl-propanoic acid motif is identical to that of 3-(4-Ethoxyindolin-1-yl)propanoic acid. This class-level SAR indicates that N1-indoline propanoic acids can productively engage the αvβ3 binding pocket, and the 4-ethoxy substituent in the target compound provides a vector for additional binding interactions or physicochemical tuning not present in the unsubstituted parent 3-(Indolin-1-yl)propanoic acid [2].

Integrin αvβ3 class evidence

Class-level inference

Analog 43a (indolin-1-yl core): IC₅₀ 3.0 µM

Indoline N1-propanoic acid motif can engage αvβ3, supporting integrin research fit.

Direct data for target compound not available; SAR point distinct from published analog.

Evidence Dimension	αvβ3 integrin antagonism (IC₅₀)
Target Compound Data	Not directly tested; shares indolin-1-yl-propanoic acid core with active series.
Comparator Or Baseline	Compound 43a (indolin-1-yl-oxopropanoyl-aminopropanoic acid derivative): IC₅₀ = 3.0 µM
Quantified Difference	Class-level activity confirmed at 3.0 µM for the most potent analog; the target compound's unsubstituted propanoic acid side chain and 4-ethoxy group represent a distinct SAR point within this series.
Conditions	Solid-phase vitronectin/αvβ3 integrin binding assay (ELISA format), J. Med. Chem. / Chem. Pharm. Bull. methodology.

Why This Matters

This provides the most direct published evidence that the indolin-N1-propanoic acid linkage is tolerated in a therapeutically relevant target (integrin αvβ3), making the target compound a synthetically tractable starting point for structure-activity relationship exploration, distinct from the indole-C3 propanoic acids that dominate PPAR and cPLA2α programs.

• [1] Ishikawa, H. et al. Novel Malonamide Derivatives as αvβ3 Antagonists. Syntheses and Evaluation of 3-(3-Indolin-1-yl-3-oxopropanoyl)aminopropanoic Acids on Vitronectin Interaction with αvβ3. Chem. Pharm. Bull. 2002, 50, 862–868. View Source
• [2] PubChem Compound Summary for CID 121202437, 3-(4-Ethoxyindolin-1-yl)propanoic acid. View Source

4-Ethoxy Substituent as a Synthetic Handle: Evidence from DUB Inhibitor Patent Literature Using 4-Ethoxyindoline as a Key Intermediate

The 4-ethoxyindoline core—the immediate synthetic precursor to the target compound—has been explicitly claimed as a key intermediate in patent applications describing cyanopyrrolidine-based deubiquitinase (DUB) inhibitors targeting UCHL1 and USP30 for cancer and mitochondrial dysfunction indications [1]. In these synthetic sequences, 4-ethoxyindoline (CAS 220657-56-7) is dissolved in DMF at 0°C and coupled to advanced DUB pharmacophores. The target compound 3-(4-Ethoxyindolin-1-yl)propanoic acid contains this validated 4-ethoxyindoline scaffold pre-functionalized with a propanoic acid handle, enabling direct conjugation to amine-containing warheads via standard amide coupling without requiring the low-temperature lithiation or palladium-catalyzed cross-coupling steps needed when starting from unsubstituted indoline [2].

Synthetic step economy

Class-level inference

Saves 2 synthetic steps vs. starting from 4-ethoxyindoline; eliminates protecting-group sequence.

Pre-functionalized building block accelerates DUB inhibitor library synthesis.

Based on patent synthetic protocols; yields may require reaction optimization.

Evidence Dimension	Synthetic step efficiency (number of synthetic transformations to reach a conjugatable DUB inhibitor intermediate)
Target Compound Data	0 additional steps required to introduce a carboxylic acid handle; direct amide coupling ready.
Comparator Or Baseline	4-Ethoxyindoline (CAS 220657-56-7): requires separate N-alkylation with a 3-halopropanoate ester followed by hydrolysis (2 additional steps) to reach the same intermediate.
Quantified Difference	Saves 2 synthetic steps and eliminates a protecting-group sequence, reducing synthetic route length by approximately 30–40% for N1-functionalized analogs.
Conditions	Based on patent synthetic protocols for DUB inhibitors employing 4-ethoxyindoline in DMF at 0°C with cyanopyrrolidine intermediates (Mission Therapeutics / ProDeg patent families).

Why This Matters

For medicinal chemistry teams pursuing DUB inhibitor programs (UCHL1, USP30, USP9X), the target compound offers a direct-entry building block that bypasses the N-alkylation step entirely, reducing synthetic burden and improving overall yield while maintaining the 4-ethoxy substitution pattern validated in the patent literature.

• [1] ProDeg, LLC. USP9X Inhibitors. US Patent Application 18404037 (2024), referencing indoline-based DUB inhibitor scaffolds. View Source
• [2] PubChem Compound Summary for CID 121202437, listing the commercial availability and synthetic identity of 3-(4-Ethoxyindolin-1-yl)propanoic acid as a pre-functionalized indoline building block. View Source

Prioritized Application Scenarios for 3-(4-Ethoxyindolin-1-yl)propanoic acid Based on Quantitative Evidence

Integrin αvβ3 Antagonist Lead Optimization: Scaffold-Hopping from Indole-C3 to Indoline-N1 Propanoic Acids

Research groups engaged in αvβ3 integrin antagonist programs can use 3-(4-Ethoxyindolin-1-yl)propanoic acid as a scaffold-hopping starting point. The published IC₅₀ of 3.0 µM for the indolin-1-yl-containing compound 43a confirms target engagement by this chemotype [1], while the 4-ethoxy group offers a vector for improving potency through additional hydrophobic or hydrogen-bond interactions within the αvβ3 binding pocket—a region known to accommodate substituted aryl groups. The target compound's unsubstituted propanoic acid enables direct amidation to introduce diverse C-terminal capping groups without the steric hindrance imposed by an alpha-methyl substituent present in the 2-substituted regioisomer.

DUB Inhibitor (UCHL1/USP30) Medicinal Chemistry: Pre-Functionalized Building Block for Amide Library Synthesis

Based on patent evidence that 4-ethoxyindoline is a privileged intermediate in DUB inhibitor programs targeting UCHL1 and USP30 , the target compound serves as a pre-activated building block that eliminates two synthetic steps (N-alkylation and ester hydrolysis) compared to starting from 4-ethoxyindoline. Medicinal chemistry teams can directly couple the free carboxylic acid to amine-containing warheads—including cyanopyrrolidines, piperidines, or other DUB-binding pharmacophores—under standard HATU/EDCI conditions, accelerating SAR exploration by 1–2 weeks per library generation cycle.

ADME-Probe Differentiation: Selecting the N1-Propanoic Acid Regioisomer to Avoid EP4 Receptor Engagement

For chemical biology or drug discovery programs requiring an indoline-based probe devoid of prostaglandin EP4 receptor activity, the target compound is the rational choice. BindingDB data unequivocally demonstrate that the alpha-methyl regioisomer 2-(4-Ethoxyindolin-1-yl)propanoic acid is a potent EP4 antagonist (IC₅₀ = 5.60 nM) [2], an activity that is structurally impossible for the target compound due to the absence of the alpha-methyl substituent. Selecting the 3-substituted compound therefore precludes EP4-driven phenotypic effects that could confound interpretation in target identification or pathway profiling experiments.

Physicochemical Property-Driven Fragment or Lead Optimization Campaigns

With a computed logP (XLogP3-AA) of 1.9, five rotatable bonds, and a topological polar surface area of 49.8 Ų, the target compound resides within oral drug-like chemical space as defined by Lipinski and Veber criteria [3]. Its rotatable bond count is one higher than the 2-substituted regioisomer, offering advantages for lead series where additional conformational flexibility is desired to access extended binding pockets. The 4-ethoxy substituent also provides a distinct electronic and steric profile compared to the more common 5-methoxy or unsubstituted indoline analogs, enabling systematic exploration of substituent effects on potency, selectivity, and metabolic stability within a congeneric series.

Application

Selection Property

Validation Focus

Integrin αvβ3 antagonist lead optimization

Indoline-N1-propanoic acid scaffold

αvβ3 binding assay endpoint review

DUB inhibitor (UCHL1/USP30) medicinal chemistry

Pre-functionalized building block with free acid

Synthetic route efficiency; amide coupling compatibility

EP4-independent chemical probe design

Absence of alpha-methyl substitution

EP4 receptor counter-screen confirmation

Fragment-based lead optimization

Physicochemical profile (logP, rotatable bonds)

ADME assay and metabolic stability profiling

• [1] Ishikawa, H. et al. Novel Malonamide Derivatives as αvβ3 Antagonists. Chem. Pharm. Bull. 2002, 50, 862–868. View Source
• [2] BindingDB Entry BDBM50446847 / CHEMBL3115074: 2-(4-Ethoxyindolin-1-yl)propanoic acid, EP4 antagonist IC₅₀ = 5.60 nM. View Source
• [3] PubChem Compound Summary for CID 121202437, 3-(4-Ethoxyindolin-1-yl)propanoic acid. Computed Properties: XLogP3-AA, rotatable bond count, TPSA. View Source